Cas no 121105-78-0 (1-Chloro-3-methylbenzo4,5imidazo1,2-apyridine-4-carbonitrile)

• Product Name: 1-Chloro-3-methylbenzo4,5imidazo1,2-apyridine-4-carbonitrile
• CAS No: 121105-78-0
• MF: C₁₃H₈ClN₃
• MW: 241.675721168518
• MDL: MFCD00649385
• CID: 104799
• PubChem ID: 355876
• Update Time: 2025-04-18

1-Chloro-3-methylbenzo4,5imidazo1,2-apyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-methylbenzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
• 1-Chloro-3-methyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
• 1-chloro-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• Pyrido[1,2-a]benzimidazole-4-carbonitrile,1-chloro-3-methyl-
• 1-chloro-3-methyl-pyrido[1,2-a]benzimidazole-4-carbonitrile
• 13-chloro-11-methyl-1,8-diazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
• Oprea1_398722
• NSC610507
• Z56899195
• SCHEMBL2162680
• 1-chloranyl-3-methyl-pyrido[1,2-a]benzimidazole-4-carbonitrile
• MFCD00649385
• MLS000708330
• WEA10578
• AKOS000561786
• 13-CHLORO-11-METHYL-1,8-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-2(7),3,5,8,10,12-HEXAENE-10-CARBONITRILE
• Oprea1_006254
• VS-03293
• cid_355876
• 1-Chloro-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile #
• EN300-04882
• BB 0219298
• 4-CHLORO-2-METHYLBENZO[4,5]IMIDAZO[1,2-A]PYRIDIN-1-YL CYANIDE
• NSC-610507
• 1-chloro-3-methyl-4-pyrido[1,2-a]benzimidazolecarbonitrile
• 121105-78-0
• CS-0219764
• Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-chloro-3-methyl-
• ETHYL3-BUTENOATE
• SMR000287797
• CHEMBL1348803
• HMS2715E21
• DTXSID30326705
• J-504510
• 1-CHLORO-3-METHYL-BENZO(4,5)IMIDAZO(1,2-A)PYRIDINE-4-CARBONITRILE
• BDBM68125
• 1-Chloro-3-methylbenzo4,5imidazo1,2-apyridine-4-carbonitrile

• MDL： MFCD00649385
• Inchi： 1S/C13H8ClN3/c1-8-6-12(14)17-11-5-3-2-4-10(11)16-13(17)9(8)7-15/h2-6H,1H3
• InChI Key： AKFXQYMORAUSBD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C#N)C2=NC3C=CC=CC=3N21

Computed Properties

• Exact Mass: 241.04084
• Monoisotopic Mass: 241.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles